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Compound of Interest

Compound Name: 3-Acetoxyflavone

Cat. No.: B1587078 Get Quote

Essential Safety and Logistical Information for the Responsible Disposal of 3-Acetoxyflavone

The absence of a harmonized Globally Harmonized System (GHS) classification for 3-
Acetoxyflavone from major regulatory bodies such as the European Chemicals Agency

(ECHA) and the Occupational Safety and Health Administration (OSHA) necessitates a

precautionary approach to its disposal. When the hazards of a chemical are not fully known, it

is imperative to handle it as a potentially hazardous substance to ensure the safety of

laboratory personnel and the protection of the environment. This guide provides a

comprehensive, step-by-step procedure for the proper disposal of 3-Acetoxyflavone, adhering

to standard best practices for chemical waste management.

I. Guiding Principle: The Precautionary Approach
Given the lack of definitive hazard data, 3-Acetoxyflavone must be managed as if it were

hazardous. This means that under no circumstances should it be disposed of in the regular

trash or down the sanitary sewer system. All waste containing 3-Acetoxyflavone, including

pure substance, contaminated solutions, and contaminated labware, must be collected and

disposed of through your institution's Environmental Health and Safety (EHS) office or a

licensed hazardous waste disposal contractor.

II. Personal Protective Equipment (PPE)
When handling 3-Acetoxyflavone for disposal, the following personal protective equipment is

mandatory to minimize exposure:
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Eye Protection: Chemical splash goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A standard laboratory coat.

III. Data Presentation: Physical and Chemical
Properties
The following table summarizes key quantitative data for 3-Acetoxyflavone relevant to its

handling and disposal.

Property Value

Molecular Formula C₁₇H₁₂O₄

Molecular Weight 280.27 g/mol

Appearance White solid

Melting Point 95 - 98 °C (203 - 208.4 °F)[1]

Solubility No data available

Flash Point No data available

Autoignition Temperature No data available

IV. Step-by-Step Disposal Protocol
The following protocol outlines the detailed methodology for the safe disposal of 3-
Acetoxyflavone waste.

Step 1: Waste Segregation and Collection

Solid Waste: Collect pure 3-Acetoxyflavone, contaminated personal protective equipment

(gloves, etc.), and other solid materials contaminated with 3-Acetoxyflavone in a

designated, leak-proof, and clearly labeled hazardous waste container.
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Liquid Waste: Collect solutions containing 3-Acetoxyflavone in a separate, compatible, and

leak-proof hazardous waste container. Do not mix with other waste streams unless explicitly

permitted by your institution's EHS guidelines.

Sharps Waste: Any sharps (needles, Pasteur pipettes, etc.) contaminated with 3-
Acetoxyflavone must be disposed of in a designated sharps container that is also labeled

as hazardous chemical waste.

Step 2: Container Labeling

Proper labeling is crucial for safe handling and disposal. All hazardous waste containers for 3-
Acetoxyflavone must be labeled with the following information:

The words "Hazardous Waste".

The full chemical name: "3-Acetoxyflavone".

The concentration of 3-Acetoxyflavone in the waste.

An accumulation start date (the date the first drop of waste was added to the container).

The name and contact information of the principal investigator or laboratory supervisor.

The laboratory room number.

Step 3: Waste Storage

Store hazardous waste containers in a designated, well-ventilated, and secure area within

the laboratory.

Ensure containers are kept closed at all times, except when adding waste.

Provide secondary containment (e.g., a larger, chemically resistant tub or bin) to capture any

potential leaks or spills.

Do not store incompatible chemicals together.

Step 4: Scheduling a Waste Pickup
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Once the hazardous waste container is full (typically no more than 90% capacity) or has

reached the storage time limit set by your institution, arrange for a pickup by your institution's

EHS department or a licensed hazardous waste disposal company.

Follow your institution's specific procedures for requesting a waste pickup, which may

involve an online form or a phone call.

Step 5: Decontamination of Empty Containers

An "empty" container that held 3-Acetoxyflavone must be triple-rinsed with a suitable

solvent (e.g., ethanol or acetone).

The rinsate from the triple-rinsing process must be collected and disposed of as hazardous

liquid waste.

After triple-rinsing, the container can be disposed of as non-hazardous waste, but the

original label must be completely defaced or removed.

V. Mandatory Visualization: Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 3-
Acetoxyflavone.
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Caption: Disposal workflow for 3-Acetoxyflavone.

By adhering to these procedures, researchers, scientists, and drug development professionals

can ensure the safe and compliant disposal of 3-Acetoxyflavone, thereby protecting

themselves, their colleagues, and the environment. Always consult your institution's specific

chemical hygiene plan and EHS guidelines for any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1587078#3-acetoxyflavone-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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